2-(3-(2-Methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic acid

• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• SMILES: CC1CC1C2=NOC(=N2)CC(=O)O
• InChI: InChI=1S/C8H10N2O3/c1-4-2-5(4)8-9-6(13-10-8)3-7(11)12/h4-5H,2-3H2,1H3,(H,11,12)
• InChIKey: XMDNGMLPYQXMSR-UHFFFAOYSA-N

2-(3-(2-Methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic Acid for Scientific Procurement: Structural and Physicochemical Baseline

2-(3-(2-Methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic acid (CAS 1484301-49-6) is a conformationally constrained heterocyclic building block belonging to the 1,2,4-oxadiazol-5-yl-acetic acid class . The compound features a strained 2-methylcyclopropyl substituent at the oxadiazole 3-position and an acetic acid handle at the 5-position, yielding a molecular formula of C8H10N2O3 and a molecular weight of 182.18 g/mol . Its predicted logP of 1.37 and Fsp3 of 0.625 position it as a moderately lipophilic, three-dimensionally rich scaffold distinct from simpler alkyl-substituted analogs .

Scaffold diversification Explores 3-position SAR for ALR2 inhibitor lead optimization programs

Fragment library building block High three-dimensionality fragment for diversity-oriented synthesis and FBDD libraries

Conformationally constrained bioisostere Strained cyclopropyl-oxadiazole core for amide/ester replacement in chemical probe design

Why Simple 1,2,4-Oxadiazole-5-acetic Acids Cannot Replace 2-(3-(2-Methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic Acid

The 1,2,4-oxadiazol-5-yl-acetic acid scaffold has been validated as a productive pharmacophore in aldose reductase (ALR2) inhibitor programs, where submicromolar IC50 values were achieved by aryl-substituted derivatives such as 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (7c) [1]. However, within this class, lipophilicity and three-dimensionality diverge dramatically depending on the 3-substituent: the methyl analog (CAS 55151-91-2) exhibits a logP of ~0.005, while the unsubstituted cyclopropyl analog (CAS 1220030-04-5) yields a logP of ~0.57 . The 2-methylcyclopropyl variant introduces an additional methyl branch that simultaneously increases predicted lipophilicity (logP 1.37) and Fsp3 (0.625), altering solubility, membrane permeability, and potential target engagement profiles in ways that cannot be replicated by swapping to a simpler alkyl congener . Generic substitution without accounting for these quantifiable differences risks undermining SAR reproducibility and lead optimization trajectories.

Lipophilicity mismatch Predicted logP differs substantially from methyl or cyclopropyl analogs, potentially altering membrane permeability and target engagement profiles

3D character reduction Simpler alkyl substituents lower Fsp₃, reducing molecular complexity and possibly shifting binding-mode selectivity

SAR reproducibility Class-validated SAR shows 3-substituent is critical; generic substitution may undermine lead optimization trajectories

• [1] La Motta C, Sartini S, Salerno S, et al. Acetic acid aldose reductase inhibitors bearing a five-membered heterocyclic core with potent topical activity in a visual impairment rat model. J Med Chem. 2008;51(11):3182-3193. doi:10.1021/jm701613h View Source

Quantitative Differentiation Evidence: 2-(3-(2-Methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic Acid vs. Closest Analogs

Predicted Lipophilicity (LogP) Comparison: 2-Methylcyclopropyl vs. Cyclopropyl and Methyl Analogs

The predicted octanol-water partition coefficient (logP) for 2-(3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic acid is 1.37, directly reported by Fluorochem . This value is 2.3-fold higher than the unsubstituted cyclopropyl analog (logP 0.57, Smolecule) and approximately 274-fold higher than the methyl analog (logP 0.005, BOC Sciences) . The increase arises from the additional methyl branching on the cyclopropane ring, which adds roughly 0.8 logP units relative to the parent cyclopropyl derivative, equivalent to an additional methylene contribution in a constrained ring environment.

Predicted Lipophilicity

Predicted

logP 1.37

+2.4× vs cyclopropyl; ~274× vs methyl

Supports lipophilicity-based SAR interpretation

Predicted values; empirical measurement recommended

Evidence Dimension	Predicted octanol-water partition coefficient (logP)
Target Compound Data	logP = 1.37
Comparator Or Baseline	Cyclopropyl analog (CAS 1220030-04-5): logP = 0.57; Methyl analog (CAS 55151-91-2): logP = 0.005
Quantified Difference	2.4× higher than cyclopropyl analog; 274× higher than methyl analog
Conditions	Computationally predicted logP values from vendor-reported data

Why This Matters

Lipophilicity directly influences membrane permeability, metabolic stability, and off-target binding – a 2.4-fold difference in logP can shift a compound between CNS and peripheral exposure profiles, making the choice of analog critical in lead optimization.

Fraction of sp3 Carbon Atoms (Fsp3) Comparison: Three-Dimensional Character

The fraction of sp3-hybridized carbon atoms (Fsp3) for 2-(3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic acid is reported as 0.625 . For the unsubstituted cyclopropyl analog, calculated Fsp3 is 0.571 (4 sp3 carbons out of 7 total) . For the methyl analog, Fsp3 is 0.400 (2 sp3 carbons out of 5 total) . The 2-methylcyclopropyl variant thus exhibits 9.5% higher Fsp3 than the cyclopropyl analog and 56% higher than the methyl analog, directly attributable to the additional methyl carbon retained in sp3 hybridization within the strained ring system.

3D Character (Fsp₃)

Calculated

Fsp₃ 0.625

+9.5% vs cyclopropyl; +56% vs methyl

Higher three-dimensionality may reduce promiscuous binding

Based on sp³ carbon counts; context-dependent

Evidence Dimension	Fraction sp3 carbon atoms (Fsp3)
Target Compound Data	Fsp3 = 0.625
Comparator Or Baseline	Cyclopropyl analog (CAS 1220030-04-5): Fsp3 = 0.571; Methyl analog (CAS 55151-91-2): Fsp3 = 0.400
Quantified Difference	9.5% higher than cyclopropyl analog; 56% higher than methyl analog
Conditions	Calculated from molecular formula based on sp3/sp2 carbon counts

Why This Matters

Higher Fsp3 values correlate with improved clinical success rates, aqueous solubility, and reduced promiscuous binding – the 2-methylcyclopropyl analog provides the most three-dimensional scaffold among the simple alkyl variants, which is particularly relevant for fragment-based drug discovery and diversity-oriented synthesis.

Predicted Boiling Point as a Surrogate for Thermal Stability and Purification Suitability

The predicted boiling point of 2-(3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic acid is 371.9 ± 44.0 °C . For the unsubstituted cyclopropyl analog, the predicted boiling point is 383.0 ± 44.0 °C . The 2-methylcyclopropyl compound exhibits an approximately 11 °C lower predicted boiling point, consistent with slightly reduced molecular weight and increased branching disrupting crystal packing. Both compounds fall within ranges compatible with conventional vacuum distillation and sublimation-based purification workflows, but the lower boiling point of the 2-methylcyclopropyl variant may offer mild advantages in evaporative workup steps.

Thermal Stability Surrogate

Predicted

371.9 ± 44.0 °C

~11 °C lower than cyclopropyl analog

May simplify evaporative workup at gram-to-kilo scale

Predicted values; verify before scale-up

Evidence Dimension	Predicted boiling point
Target Compound Data	371.9 ± 44.0 °C
Comparator Or Baseline	Cyclopropyl analog (CAS 1220030-04-5): 383.0 ± 44.0 °C
Quantified Difference	~11 °C lower than cyclopropyl analog
Conditions	Predicted values from ChemSrc vendor database

Why This Matters

For procurement decisions involving gram-to-kilogram scale-up, a lower boiling point can simplify solvent removal and reduce thermal degradation risk during downstream processing steps.

Class-Level Aldose Reductase Inhibitory Activity of 1,2,4-Oxadiazol-5-yl-Acetic Acids as Context for Scaffold Prioritization

While no direct ALR2 inhibition data exist for 2-(3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic acid specifically, the 1,2,4-oxadiazol-5-yl-acetic acid class has been rigorously validated as a productive ALR2 inhibitor scaffold. The lead compound 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (7c) achieved submicromolar ALR2 inhibition and demonstrated in vivo efficacy in preventing cataract development in galactosemic rats when administered topically [1]. Substitution at the oxadiazole 3-position was shown to be critical: lengthening from phenyl to benzyl caused a general reduction in potency, indicating that the steric and lipophilic character of the 3-substituent directly modulates enzyme engagement [1]. The 2-methylcyclopropyl group occupies a distinct region of this SAR landscape—more lipophilic and sterically constrained than methyl or cyclopropyl— positioning it as a potential scaffold-diversifying element within ALR2 inhibitor discovery programs.

ALR2 Class Validation

Class-level

Submicromolar IC₅₀ (lead 7c)

Scaffold validated for ALR2 inhibitor programs

Direct data for this analog unavailable; SAR context only

Evidence Dimension	ALR2 enzyme inhibition (class context)
Target Compound Data	No direct data available; class-validated scaffold
Comparator Or Baseline	2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (7c): submicromolar ALR2 IC50; in vivo cataract prevention
Quantified Difference	Not applicable; class membership in validated ALR2 inhibitor scaffold series
Conditions	ALR2 enzyme assay; galactosemic rat model for cataract prevention (J Med Chem 2008)

Why This Matters

Compound selection for ALR2 inhibitor programs requires SAR exploration of the 3-position; the 2-methylcyclopropyl variant fills a currently under-explored lipophilicity-constrained conformational space between simple alkyl and aryl substituents, offering a structurally distinct probe for this clinically relevant target.

• [1] La Motta C, Sartini S, Salerno S, et al. Acetic acid aldose reductase inhibitors bearing a five-membered heterocyclic core with potent topical activity in a visual impairment rat model. J Med Chem. 2008;51(11):3182-3193. doi:10.1021/jm701613h View Source

Predicted Density Comparison: Impact on Formulation and Handling Properties

The predicted density of 2-(3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic acid is 1.358 ± 0.06 g/cm³ . The unsubstituted cyclopropyl analog has a predicted density of 1.393 ± 0.06 g/cm³ . The 2-methylcyclopropyl compound is approximately 2.5% less dense, consistent with the addition of a methyl group increasing molecular volume more than it increases molecular weight. For solid-formulation applications, this slight reduction in density may favor improved flow properties and reduced compaction during storage, though the differences are modest.

Predicted Density

Predicted

1.358 ± 0.06 g/cm³

~2.5% lower than cyclopropyl analog

May favor powder handling and formulation blending

Predicted; measurement advised for solid-form studies

Evidence Dimension	Predicted density
Target Compound Data	1.358 ± 0.06 g/cm³
Comparator Or Baseline	Cyclopropyl analog (CAS 1220030-04-5): 1.393 ± 0.06 g/cm³
Quantified Difference	~2.5% lower density than cyclopropyl analog
Conditions	Predicted values from ChemSrc vendor database

Why This Matters

Density differences, even modest ones, can influence powder handling, blending uniformity in formulation, and shipping logistics when procuring multi-gram quantities.

Optimal Procurement and Application Scenarios for 2-(3-(2-Methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic Acid

ALR2 Inhibitor Lead Optimization Requiring 3-Position SAR Expansion with Increased Lipophilicity

Medicinal chemistry teams pursuing aldose reductase (ALR2) inhibitors can deploy 2-(3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)acetic acid as a scaffold-diversifying building block to explore the SAR space between simple alkyl (logP ~0–0.6) and aryl-substituted (logP >2) analogs. The 2-methylcyclopropyl group provides a logP of 1.37 and Fsp3 of 0.625 , offering a unique combination of moderate lipophilicity and high three-dimensionality not achievable with cyclopropyl or methyl substituents alone. This is directly relevant to the ALR2 inhibitor series described by La Motta et al. (2008), where 3-position substitution critically modulated potency, and the phenyl-to-benzyl lengthening caused potency reduction [1].

Fragment-Based Drug Discovery (FBDD) Libraries Requiring High-Fsp3 Heterocyclic Acid Building Blocks

Fragment libraries prioritizing three-dimensionality (Fsp3 ≥ 0.6) benefit from the 2-methylcyclopropyl oxadiazole acetic acid scaffold, which achieves Fsp3 = 0.625 —surpassing the cyclopropyl analog (0.571) and the methyl analog (0.400) [1]. The carboxylic acid handle enables straightforward amide coupling or esterification for fragment elaboration, while the strained cyclopropyl ring offers metabolic stability advantages compared to flexible alkyl chains. This compound is suitable for X-ray crystallography-based fragment screening campaigns where diverse three-dimensional fragments are systematically probed.

Agrochemical Safener Development as Referenced in Patent WO2022096449A1

Patent WO2022096449A1 describes oxadiazole derivatives as herbicide safeners to protect crops from herbicide toxicity . According to technical documentation, the methylcyclopropyl group may enhance soil persistence or uptake efficiency relative to unsubstituted cyclopropyl variants . The 2-methylcyclopropyl analog offers fine-tuning of environmental fate properties—particularly soil adsorption and plant uptake kinetics—through the incremental lipophilicity gain (logP 1.37 vs. 0.57 for the cyclopropyl analog) without the metabolic liability associated with phenyl-substituted congeners.

Chemical Biology Probe Development Requiring Conformationally Constrained Bioisosteres

The 1,2,4-oxadiazole ring is a well-established amide and ester bioisostere . When combined with a 2-methylcyclopropyl substituent, the resulting scaffold offers enhanced conformational constraint with a defined stereocenter at the methyl-bearing cyclopropane carbon, creating the potential for stereospecific target engagement. This compound is therefore suitable for chemical probe development programs where rigidification of a key pharmacophoric element is desired, and the incremental steric bulk of the methyl group relative to cyclopropyl provides an additional dimension of selectivity tuning.

Application

Selection Property

Validation Focus

ALR2 inhibitor lead optimization

3-Substituent lipophilicity/3D profile

SAR reproducibility with class reference

Fragment-based library construction

High Fsp₃ heterocyclic acid handle

Crystallographic fragment screening fit

Agrochemical safener development

Methylcyclopropyl environmental fate tuning

Soil persistence and plant uptake studies

Chemical biology probe design

Conformationally constrained bioisostere

Stereospecific target engagement validation

• [1] La Motta C, Sartini S, Salerno S, et al. Acetic acid aldose reductase inhibitors bearing a five-membered heterocyclic core with potent topical activity in a visual impairment rat model. J Med Chem. 2008;51(11):3182-3193. View Source